2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide

• Molecular Formula: C21H18ClFN2O4S
• Molecular Weight: 448.9 g/mol
• IUPAC Name: 2-(3-chloro-N-(4-methoxyphenyl)sulfonylanilino)-N-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C21H18ClFN2O4S/c1-29-19-9-11-20(12-10-19)30(27,28)25(18-4-2-3-15(22)13-18)14-21(26)24-17-7-5-16(23)6-8-17/h2-13H,14H2,1H3,(H,24,26)
• InChI Key: CBJGQTJIMXFHOU-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=C(C=C2)F)C3=CC(=CC=C3)Cl

Description

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide, also known as CFTRinh-172, is a small molecule inhibitor that has been widely used in scientific research. It is a potent and selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR), a chloride channel that plays a crucial role in the transport of ions across epithelial membranes. CFTRinh-172 has been shown to be effective in blocking CFTR-mediated ion transport in various cell types, including airway epithelial cells, pancreatic duct cells, and intestinal cells.

Mechanism of Action

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide is a selective inhibitor of CFTR, which means that it specifically targets CFTR without affecting other ion channels. The exact mechanism of action of 2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide is not fully understood, but it is believed to block the CFTR channel pore from the cytoplasmic side. This leads to a decrease in the chloride conductance of the channel, which in turn reduces the transport of ions across the epithelial membrane.
Biochemical and Physiological Effects:
2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has been shown to be effective in blocking CFTR-mediated ion transport in various cell types, including airway epithelial cells, pancreatic duct cells, and intestinal cells. This has important implications for the treatment of cystic fibrosis, pancreatic insufficiency, and intestinal diseases. 2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has also been shown to reduce the secretion of mucus in airway epithelial cells, which is a hallmark of cystic fibrosis.

Advantages and Limitations for Lab Experiments

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has several advantages for lab experiments. It is a potent and selective inhibitor of CFTR, which means that it specifically targets CFTR without affecting other ion channels. It is also relatively easy to synthesize and purify, which makes it readily available for research purposes. However, 2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has some limitations as well. It is a small molecule inhibitor, which means that it may not fully mimic the effects of genetic mutations that cause cystic fibrosis. It also has a relatively short half-life, which means that it may need to be administered frequently in experiments.

Future Directions

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has opened up new avenues for research into the role of CFTR in various physiological and pathological processes. There are several future directions that could be pursued in this area. One direction is to develop more potent and selective inhibitors of CFTR that can be used in clinical settings. Another direction is to study the effects of CFTR inhibition in other cell types, such as sweat gland cells and liver cells. Finally, there is a need to better understand the mechanism of action of 2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide and other CFTR inhibitors, which could lead to the development of more effective therapies for cystic fibrosis and other diseases.

Synthesis Methods

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide was first synthesized by researchers at the University of North Carolina at Chapel Hill in 2003. The synthesis method involves the reaction of 3-chloro-4-methoxybenzenesulfonyl chloride with 2-amino-N-(4-fluorophenyl)acetamide in the presence of a base, followed by purification through column chromatography. The final product is obtained as a white solid with a purity of over 98%.

Scientific Research Applications

2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has been widely used in scientific research to study the role of CFTR in various physiological and pathological processes. It has been shown to be effective in blocking CFTR-mediated ion transport in airway epithelial cells, which has important implications for the treatment of cystic fibrosis, a genetic disorder that affects the lungs and other organs. 2-{3-chloro[(4-methoxyphenyl)sulfonyl]anilino}-N-(4-fluorophenyl)acetamide has also been used to study the role of CFTR in pancreatic duct cells and intestinal cells, which has implications for the treatment of pancreatic insufficiency and intestinal diseases.